Cas no 167684-63-1 (Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-)

Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- structure
167684-63-1 structure
Product Name:Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-
CAS No:167684-63-1
MF:C33H43NO5S
MW:565.763228654861
CID:110992
PubChem ID:22673227
Update Time:2025-04-18

Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]-
    • 3-[3-[(2-dodecoxy-5-methylphenyl)carbamoyl]-4-hydroxynaphthalen-1-yl]sulfanylpropanoic acid
    • Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl...
    • 3-[(3-{[2-(dodecyloxy)-5-methylphenyl]carbamoyl}-4-hydroxynaphthalen-1-yl)sulfanyl]propanoic acid
    • 3-{[3-({[2-(Dodecyloxy)-5-methylphenyl]amino}carbonyl)-4-hydroxy-1-naphthyl]thio}propanoic acid
    • 3-{[3-({[2-(Dodecyloxy)-5-methylphenyl]amino}carbonyl)-4-hydroxy-1-naphthyl]thio}propionic acid
    • L66J BQ CVMR C1 FO12& ES2VQ
    • 3-[3-(2-dodecyloxy-5-methylphenylcarbamoyl)-4-hydroxy-1-naphthylthio]propionic acid
    • 3-(3-(2-Dodecyloxy-5-methylphenylcarbamoyl)-4-hydroxy-1-naphthylthio)propionic acid
    • DTXSID80627496
    • EC 421-490-6
    • NS00002561
    • SCHEMBL14444839
    • 167684-63-1
    • Inchi: 1S/C33H43NO5S/c1-3-4-5-6-7-8-9-10-11-14-20-39-29-18-17-24(2)22-28(29)34-33(38)27-23-30(40-21-19-31(35)36)25-15-12-13-16-26(25)32(27)37/h12-13,15-18,22-23,37H,3-11,14,19-21H2,1-2H3,(H,34,38)(H,35,36)
    • InChI Key: RUVRHAKNKKYSFG-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)O)C1=CC(C(NC2C=C(C)C=CC=2OCCCCCCCCCCCC)=O)=C(C2C=CC=CC=21)O

Computed Properties

  • Exact Mass: 565.28639
  • Monoisotopic Mass: 565.28619465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 18
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 95.86

Propanoic acid,3-[[3-[[[2-(dodecyloxy)-5-methylphenyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]thio]- Security Information

  • Hazard Category Code: 53
  • Safety Instruction: 57-61
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